Unprecedented sensitivity towards pressure enabled by graphene foam†
Nanoscale Pub Date: 2017-11-16 DOI: 10.1039/C7NR05175A
Abstract
Reduced graphene oxide foam (RGOF)-based pressure sensors have been fabricated through the combination of ultrasonic dispersion and freeze-drying methods. Due to the maintenance of the highly disordered structure of the ultrasonic dispersed graphene oxides before the freezing process, the RGOF sensors demonstrated an ultra-high sensitivity of 22.8 kPa−1, an ultra-low detection limit of around 0.1 Pa, and a superior separation of 0.2-Pascal-scale difference.
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